Cas no 5510-12-3 (1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole)

• Product Name: 1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole
• CAS No: 5510-12-3
• MF: C₁₀H₈BrClN₂O₂S
• MW: 335.604719161987
• CID: 1594788
• PubChem ID: 684915
• Update Time: 2025-04-21

1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole
• SR-01000401868-1
• 5510-12-3
• SR-01000401868
• AB00087098-01
• ZINC00051700
• DTXSID40350637
• CBMicro_021431
• Oprea1_484620
• 1-(2-bromo-4-chlorophenyl)sulfonyl-2-methylimidazole
• BIM-0021299.P001
• CCG-9638

• Inchi： 1S/C10H8BrClN2O2S/c1-7-13-4-5-14(7)17(15,16)10-3-2-8(12)6-9(10)11/h2-6H,1H3
• InChI Key： UPVFYZJRZOAVCR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(N1C=CN=C1C)(=O)=O)Cl

Computed Properties

• Exact Mass: 333.91794
• Monoisotopic Mass: 333.917839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 3

Experimental Properties

• Density: 1.73
• Boiling Point: 484.7°C at 760 mmHg
• Flash Point: 247°C
• Refractive Index: 1.67
• PSA: 51.96